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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Heptadecanol, a secondary fatty alcohol, has garnered increasing interest within the

scientific community for its potential therapeutic applications. As a naturally occurring

metabolite in various organisms, including plants, animals, and bacteria, this 17-carbon long-

chain alcohol presents a promising scaffold for drug discovery and development.[1] This

technical guide provides a comprehensive review of the existing research on 2-Heptadecanol,
summarizing key findings, detailing experimental methodologies, and exploring its mechanisms

of action.

Chemical and Physical Properties
2-Heptadecanol is characterized by the molecular formula C₁₇H₃₆O and a molecular weight of

256.47 g/mol .[2] Its structure consists of a heptadecane chain with a hydroxyl group located at

the second carbon position. A summary of its key chemical and physical properties is presented

in Table 1.
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Property Value Source

Molecular Formula C₁₇H₃₆O [2]

Molecular Weight 256.47 g/mol [2]

IUPAC Name Heptadecan-2-ol [2]

CAS Number 16813-18-6 [2]

Melting Point 51-56 °C [3]

Boiling Point 308.5 °C @ 760 mmHg [3]

Flash Point 154 °C [3]

Water Solubility
0.05499 mg/L @ 25 °C

(estimated)
[2]

logP (o/w) 7.600 (estimated) [2]

Biological Activities
Current research has highlighted the potential of 2-Heptadecanol in several therapeutic areas,

most notably in oncology and microbiology.

Anticancer Activity
Recent in-vitro studies have demonstrated the cytotoxic effects of Heptadecanol against non-

small cell lung cancer (NSCLC).[4] A significant finding is its selective cytotoxicity towards

cancer cells over non-cancerous cell lines.

Table 2: In-vitro Anticancer Activity of Heptadecanol[4]

Cell Line Cancer Type IC₅₀ (µg/mL)

A549 Non-Small Cell Lung Cancer 3.12

L929 Non-cancerous fibroblast > 100
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The mechanism of its anticancer action is believed to involve the inhibition of two key proteins:

SET and MYND domain-containing protein 3 (SMYD3) and Glutamine-fructose-6-phosphate

transaminase 2 (GFPT2).[4]

The inhibition of SMYD3, a histone methyltransferase, and GFPT2, a key enzyme in the

hexosamine biosynthetic pathway, by 2-Heptadecanol is hypothesized to disrupt critical

cellular processes in cancer cells, leading to apoptosis.
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Proposed Signaling Pathway of 2-Heptadecanol in NSCLC
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Caption: Proposed mechanism of 2-Heptadecanol's anticancer activity.
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Antimicrobial Activity
While specific studies on the antimicrobial properties of 2-Heptadecanol are limited, research

on long-chain fatty alcohols provides valuable insights. For instance, 1-Heptadecanol has been

investigated for its activity against Staphylococcus aureus, although it showed weaker activity

compared to other long-chain alcohols.[5] The general mechanism of action for long-chain fatty

alcohols is thought to involve the disruption of the bacterial cell membrane.

Experimental Protocols
This section details the methodologies for key experiments cited in the literature on 2-
Heptadecanol and related compounds.

Synthesis of 2-Heptadecanol
A common method for the synthesis of secondary alcohols like 2-Heptadecanol involves the

Grignard reaction.
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General Workflow for 2-Heptadecanol Synthesis
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Caption: Synthetic workflow for 2-Heptadecanol via Grignard reaction.

Protocol:
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Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., nitrogen or argon), magnesium turnings are reacted with 1-

bromopentadecane in anhydrous diethyl ether or tetrahydrofuran (THF) to form

pentadecylmagnesium bromide.

Grignard Reaction: The Grignard reagent is cooled in an ice bath, and a solution of

acetaldehyde in the same anhydrous solvent is added dropwise with stirring. The reaction is

typically allowed to proceed for several hours at room temperature.

Workup: The reaction mixture is quenched by the slow addition of a saturated aqueous

solution of ammonium chloride or dilute hydrochloric acid.

Extraction: The organic layer is separated, and the aqueous layer is extracted multiple times

with an organic solvent (e.g., diethyl ether). The combined organic extracts are washed with

brine, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under

reduced pressure.

Purification: The crude 2-Heptadecanol is purified by column chromatography on silica gel

or by distillation under reduced pressure.

In-vitro Cytotoxicity Assay (MTT Assay)
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

assay for assessing cell metabolic activity.

Protocol:

Cell Seeding: A549 (human non-small cell lung cancer) and L929 (murine fibroblast) cells

are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated

for 24 hours to allow for cell attachment.

Treatment: The cells are then treated with various concentrations of 2-Heptadecanol
(typically ranging from 1 to 100 µg/mL) and incubated for 24 to 72 hours. A vehicle control

(e.g., DMSO) is also included.

MTT Addition: After the incubation period, the medium is removed, and 100 µL of MTT

solution (0.5 mg/mL in serum-free medium) is added to each well. The plates are then

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1633865?utm_src=pdf-body
https://www.benchchem.com/product/b1633865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


incubated for 2-4 hours at 37°C.

Formazan Solubilization: The MTT solution is removed, and 100 µL of a solubilizing agent

(e.g., DMSO or isopropanol with 0.04 N HCl) is added to each well to dissolve the formazan

crystals.

Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a

microplate reader. The cell viability is calculated as a percentage of the vehicle-treated

control cells. The IC₅₀ value is determined by plotting the percentage of cell viability against

the concentration of 2-Heptadecanol.

Antimicrobial Susceptibility Testing (Agar Well Diffusion
Method)
This method is used to assess the antimicrobial activity of a compound.

Protocol:

Preparation of Inoculum: A standardized inoculum of the test microorganism (e.g.,

Staphylococcus aureus) is prepared to a turbidity equivalent to a 0.5 McFarland standard.

Inoculation of Agar Plates: The surface of Mueller-Hinton agar plates is uniformly inoculated

with the bacterial suspension using a sterile cotton swab.

Well Preparation: Wells of a defined diameter (e.g., 6 mm) are aseptically punched into the

agar.

Application of Test Compound: A specific volume (e.g., 50-100 µL) of a known concentration

of 2-Heptadecanol dissolved in a suitable solvent is added to each well. A solvent control is

also included.

Incubation: The plates are incubated at 37°C for 18-24 hours.

Measurement of Inhibition Zone: The diameter of the zone of inhibition around each well is

measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Toxicity Profile
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Currently, there is limited publicly available data on the specific toxicity of 2-Heptadecanol. The

Good Scents Company database notes that it is not recommended for fragrance or flavor use,

but detailed toxicological studies are not cited.[2] A safety data sheet for the related compound

1-heptadecanol indicates no acute toxicity information is available.[3] Further investigation into

the toxicity profile of 2-Heptadecanol is warranted, especially if it is to be considered for drug

development.

Future Directions
The current body of research on 2-Heptadecanol, while promising, is still in its nascent stages.

Future research should focus on:

In-depth Mechanistic Studies: Elucidating the precise molecular mechanisms underlying its

anticancer activity, including the downstream effects of SMYD3 and GFPT2 inhibition.

Broad-Spectrum Biological Screening: Evaluating the activity of 2-Heptadecanol against a

wider range of cancer cell lines and microbial pathogens.

In-vivo Efficacy and Toxicity Studies: Conducting animal studies to assess the in-vivo

efficacy, pharmacokinetics, and safety profile of 2-Heptadecanol.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 2-
Heptadecanol to optimize its biological activity and drug-like properties.

Anti-inflammatory Potential: Investigating the potential anti-inflammatory effects of 2-
Heptadecanol, given the known anti-inflammatory properties of some long-chain fatty

alcohols.

Conclusion
2-Heptadecanol has emerged as a molecule of interest with demonstrated in-vitro anticancer

activity. Its potential to selectively target cancer cells while sparing non-cancerous cells makes

it an attractive candidate for further investigation. While research into its antimicrobial and anti-

inflammatory properties is less developed, the broader class of long-chain fatty alcohols

suggests potential in these areas as well. The detailed experimental protocols and summaries

of quantitative data provided in this guide are intended to serve as a valuable resource for

researchers and drug development professionals seeking to advance the study of this
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promising compound. Further rigorous investigation is necessary to fully characterize its

therapeutic potential and safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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